3,5-Bis(octadecyloxy)benzamide

• CAS No.: 60273-46-3
• Molecular Formula: C43H79NO3
• Molecular Weight: 658.1 g/mol
• IUPAC Name: 3,5-dioctadecoxybenzamide
• InChI: InChI=1S/C43H79NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-46-41-37-40(43(44)45)38-42(39-41)47-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37-39H,3-36H2,1-2H3,(H2,44,45)
• InChI Key: JUNXYPQDJKCYAI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC1=CC(=CC(=C1)C(=O)N)OCCCCCCCCCCCCCCCCCC

Description

3,5-Bis(octadecyloxy)benzamide is a benzamide derivative featuring two octadecyloxy (C₁₈ alkyl ether) substituents at the 3- and 5-positions of the benzene ring. These analogs highlight the role of substituents in modulating solubility, biological activity, and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-Bis(octadecyloxy)benzamide typically involves the condensation of 3,5-dihydroxybenzoic acid with octadecanol in the presence of a dehydrating agent, followed by the amidation of the resulting ester with ammonia or an amine. The reaction conditions often include the use of a catalyst, such as sulfuric acid or p-toluenesulfonic acid, and elevated temperatures to facilitate the esterification process .

Industrial Production Methods

In an industrial setting, the production of 3,5-Bis(octadecyloxy)benzamide can be scaled up using continuous flow reactors to ensure consistent product quality and yield. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also being explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

3,5-Bis(octadecyloxy)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized at the benzylic position to form benzoic acid derivatives.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) under acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or hydrogenation with a palladium catalyst.

Substitution: Bromine (Br2) with iron(III) bromide (FeBr3) for bromination; nitric acid (HNO3) with sulfuric acid (H2SO4) for nitration

Major Products Formed

Oxidation: Benzoic acid derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated benzamides

Scientific Research Applications

3,5-Bis(octadecyloxy)benzamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its bioactive properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,5-Bis(octadecyloxy)benzamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3,5-Bis(octadecyloxy)benzamide with structurally or functionally related benzamide derivatives, emphasizing substituent effects, synthesis, and applications.

Substituent Effects on Physicochemical Properties

Compound	Substituents	Molecular Weight	Melting Point	Key Properties
3,5-Bis(octadecyloxy)benzamide*	C₁₈ alkyl ether (-OC₁₈H₃₇)	~700–800 g/mol†	Not reported	High lipophilicity, low aqueous solubility
3,5-Bis(trifluoromethyl)benzamide	CF₃ groups	257.14 g/mol	161–163°C	Moderate lipophilicity, metabolic stability
3,5-Bis(dodecyloxy)benzamide	C₁₂ alkyl ether (-OC₁₂H₂₅)	~500–600 g/mol†	Not reported	Surfactant-like behavior, MSC expansion
N-(3,5-Bis(trifluoromethyl)phenyl)-... derivatives	CF₃ + heterocycles	Variable	Variable	Antitumor activity, improved flow properties

*Inferred properties based on structural analogs. †Estimated based on alkyl chain length.

• Lipophilicity and Solubility: The octadecyloxy chains in 3,5-Bis(octadecyloxy)benzamide likely render it significantly more lipophilic than analogs with shorter alkyl chains (e.g., dodecyloxy) or electron-withdrawing groups (e.g., CF₃). This property may limit its aqueous solubility but enhance compatibility with lipid membranes or nonpolar matrices .
• Thermal Stability : Trifluoromethyl-substituted benzamides exhibit defined melting points (~160°C), whereas long alkyloxy derivatives may display broader melting ranges or semi-solid behavior due to flexible chains .

Challenges and Limitations

• Bioavailability : The extreme lipophilicity of octadecyloxy derivatives may limit oral bioavailability, necessitating formulation strategies (e.g., liposomes or micelles).
• Synthetic Complexity : Introducing long alkyl chains requires precise control to avoid side reactions, contrasting with the straightforward synthesis of trifluoromethyl analogs .